Cas no 84657-77-2 (1-(methylsulfanyl)cyclobutylmethanol)

• Product Name: 1-(methylsulfanyl)cyclobutylmethanol
• CAS No: 84657-77-2
• MF: C₆H₁₂OS
• MW: 132.223880767822
• MDL: MFCD28246384
• CID: 4657052
• PubChem ID: 91662895
• Update Time: 2025-05-23

1-(methylsulfanyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfanyl)cyclobutyl]methanol
• 1-(methylsulfanyl)cyclobutylmethanol

• MDL： MFCD28246384
• Inchi： 1S/C6H12OS/c1-8-6(5-7)3-2-4-6/h7H,2-5H2,1H3
• InChI Key： LUFYBOHKOILFNG-UHFFFAOYSA-N
• SMILES： C1(SC)(CO)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 1-(methylsulfanyl)cyclobutylmethanol

1-(Methylsulfanyl)cyclobutylmethanol: A Comprehensive Overview

1-(Methylsulfanyl)cyclobutylmethanol, also known by its CAS number CAS No. 84657-77-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a cyclobutane ring substituted with a methylsulfanyl group and a hydroxymethyl group, has garnered attention due to its potential applications in various chemical processes and its role as an intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of 1-(methylsulfanyl)cyclobutylmethanol in the development of novel materials with tailored properties. For instance, researchers have explored its use as a precursor in the synthesis of advanced polymers and biodegradable materials. The compound's ability to undergo various chemical transformations, such as oxidation, reduction, and cyclization reactions, makes it a valuable building block in organic synthesis.

The synthesis of CAS No. 84657-77-2 involves a multi-step process that typically begins with the preparation of the cyclobutane ring. This is followed by the introduction of the methylsulfanyl group through nucleophilic substitution or coupling reactions. The final step involves the installation of the hydroxymethyl group, which can be achieved via hydroboration or other hydroxylation techniques. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible for large-scale production.

In terms of physical properties, 1-(methylsulfanyl)cyclobutylmethanol exhibits a melting point of approximately -30°C and a boiling point around 120°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various laboratory settings. The compound's stability under thermal and oxidative conditions has also been thoroughly investigated, with results indicating moderate stability that can be enhanced through appropriate storage conditions.

The application of CAS No. 84657-77-2 extends beyond traditional chemical synthesis. Recent research has explored its potential as a chiral auxiliary in asymmetric catalysis, where its unique stereochemistry can be leveraged to induce high enantioselectivity in reactions. Additionally, studies have demonstrated its utility in the preparation of bioactive compounds, with particular interest in its role as an intermediate in drug discovery programs targeting various therapeutic areas.

In conclusion, 1-(methylsulfanyl)cyclobutylmethanol, identified by its CAS number CAS No. 84657-77-2, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and material science applications, positions it as an important tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its significance within the chemical community is expected to grow further.